Cas no 1090807-54-7 ((1,3-Benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate)

(1,3-Benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate is a heterocyclic compound featuring a benzoxazole-pyridine hybrid structure. Its key functional groups—cyano, cyclopropyl, and methylsulfanyl moieties—impart distinct reactivity and potential biological activity. The compound’s structural complexity makes it valuable in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both electron-withdrawing (cyano) and electron-donating (cyclopropyl) groups enhances its versatility in chemical transformations. The methylsulfanyl group further contributes to its utility in cross-coupling reactions. This compound is of interest for its potential applications in drug discovery and material science due to its balanced lipophilicity and steric properties.

(1,3-Benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate structure

1090807-54-7 structure

Product Name:(1,3-Benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate

CAS No:1090807-54-7

MF:C₁₉H₁₅N₃O₃S

MW:365.405702829361

CID:6418910

PubChem ID:25365500

Update Time:2025-08-04

(1,3-Benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- AB00997961-01
- (1,3-benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate
- Z194754470
- 1090807-54-7
- AKOS033685650
- EN300-26617246
- (1,3-Benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate
- Inchi： 1S/C19H15N3O3S/c1-26-18-13(9-20)12(8-15(22-18)11-6-7-11)19(23)24-10-17-21-14-4-2-3-5-16(14)25-17/h2-5,8,11H,6-7,10H2,1H3
- InChI Key： BXMRYYHHHUUZNI-UHFFFAOYSA-N
- SMILES： S(C)C1=C(C#N)C(C(=O)OCC2=NC3C=CC=CC=3O2)=CC(C2CC2)=N1

Computed Properties

Exact Mass: 365.08341252g/mol
Monoisotopic Mass: 365.08341252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 576
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 114Å²

(1,3-Benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26617246-0.05g	(1,3-benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate	1090807-54-7	95.0%	0.05g	$212.0	2025-03-20

(1,3-Benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate Related Literature

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Additional information on (1,3-Benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate

Comprehensive Overview of (1,3-Benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate (CAS No. 1090807-54-7)

The compound (1,3-Benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate (CAS No. 1090807-54-7) is a highly specialized chemical entity that has garnered significant attention in the field of organic synthesis and pharmaceutical research. With its unique molecular structure, this compound serves as a versatile intermediate in the development of novel therapeutic agents. The presence of a benzoxazole moiety, combined with a pyridine core and cyclopropyl substituents, makes it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential applications in targeting specific enzymatic pathways, given its cyano and methylsulfanyl functional groups.

In recent years, the demand for heterocyclic compounds like (1,3-Benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate has surged due to their role in designing small-molecule inhibitors. This trend aligns with the growing focus on precision medicine and personalized therapies. The compound's CAS No. 1090807-54-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural complexity also makes it a subject of interest for computational chemists who utilize AI-driven molecular modeling to predict its interactions with biological targets.

One of the key advantages of this compound lies in its synthetic versatility. The benzoxazole ring system is known for its stability and ability to participate in diverse chemical reactions, while the pyridine-4-carboxylate fragment offers opportunities for further derivatization. This dual functionality makes it an attractive candidate for medicinal chemistry projects aimed at developing new antimicrobial or anti-inflammatory agents. Recent studies have explored its potential in modulating kinase activity, a hot topic in oncology research.

From an industrial perspective, (1,3-Benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods to produce such compounds with minimal environmental impact. The cyclopropyl group, in particular, is a focus area due to its role in enhancing the metabolic stability of drug candidates. This aligns with the broader industry shift toward bioavailability optimization.

In summary, (1,3-Benzoxazol-2-yl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate (CAS No. 1090807-54-7) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to material science—underscore its importance in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to remain a topic of interest for scientists and innovators worldwide.